Cas no 1798046-34-0 (1-(3-Fluorophenyl)-N-[2-(2-methyl-4-thiazolyl)phenyl]-5-oxo-3-pyrrolidinecarboxamide)

• Product Name: 1-(3-Fluorophenyl)-N-[2-(2-methyl-4-thiazolyl)phenyl]-5-oxo-3-pyrrolidinecarboxamide
• CAS No: 1798046-34-0
• MF: C₂₁H₁₈FN₃O₂S
• MW: 395.44992685318
• CID: 5375405
• Update Time: 2025-05-20

1-(3-Fluorophenyl)-N-[2-(2-methyl-4-thiazolyl)phenyl]-5-oxo-3-pyrrolidinecarboxamide Chemical and Physical Properties

Names and Identifiers

• 1-(3-Fluorophenyl)-N-[2-(2-methyl-4-thiazolyl)phenyl]-5-oxo-3-pyrrolidinecarboxamide

• Inchi： 1S/C21H18FN3O2S/c1-13-23-19(12-28-13)17-7-2-3-8-18(17)24-21(27)14-9-20(26)25(11-14)16-6-4-5-15(22)10-16/h2-8,10,12,14H,9,11H2,1H3,(H,24,27)
• InChI Key： RQAAJNZMHMDWPT-UHFFFAOYSA-N
• SMILES： N1(C2=CC=CC(F)=C2)C(=O)CC(C(NC2=CC=CC=C2C2=CSC(C)=N2)=O)C1

Experimental Properties

• Density: 1.375±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 669.5±55.0 °C(Predicted)
• pka: 13.33±0.70(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolidines Phenylpyrrolidines

Additional information on 1-(3-Fluorophenyl)-N-[2-(2-methyl-4-thiazolyl)phenyl]-5-oxo-3-pyrrolidinecarboxamide

1-(3-Fluorophenyl)-N-[2-(2-methyl-4-thiazolyl)phenyl]-5-oxo-3-pyrrolidinecarboxamide: A Comprehensive Overview

In the ever-evolving landscape of chemical research, the compound 1-(3-Fluorophenyl)-N-[2-(2-methyl-4-thiazolyl)phenyl]-5-oxo-3-pyrrolidinecarboxamide, identified by the CAS Registry Number 1798046-34-0, has emerged as a significant entity of interest. This compound, characterized by its complex molecular structure, has garnered attention due to its potential applications in various fields, including pharmaceuticals and materials science.

The molecular architecture of this compound is notable for its integration of several functional groups. The presence of a pyrrolidine ring, a five-membered cyclic amine, contributes to its structural stability and reactivity. Additionally, the inclusion of a thiazole moiety, a heterocyclic aromatic ring containing sulfur and nitrogen atoms, enhances its electronic properties and bioavailability. The fluorine atom in the phenyl group further modulates the compound's physical and chemical characteristics, making it a versatile candidate for further exploration.

Recent advancements in computational chemistry have enabled researchers to delve deeper into the electronic properties of this compound. Utilizing techniques such as density functional theory (DFT), scientists have been able to map out the compound's molecular orbitals and predict its reactivity under various conditions. These insights are pivotal for designing synthetic pathways that optimize yield and purity, ensuring that the compound can be produced efficiently on an industrial scale.

In the pharmaceutical sector, this compound has shown promise as a potential drug candidate. Its ability to interact with specific biological targets, such as enzymes and receptors, has been explored through in vitro assays and computational docking studies. For instance, research indicates that it may exhibit inhibitory activity against certain kinases, which are key players in various disease pathways, including cancer and inflammatory disorders.

Beyond pharmacology, this compound has also found applications in materials science. Its unique electronic properties make it a candidate for use in organic electronics, such as light-emitting diodes (LEDs) and photovoltaic devices. Researchers have investigated its ability to act as an electron transport layer, where its high charge carrier mobility and stability under ambient conditions are advantageous.

The synthesis of this compound involves a multi-step process that combines principles from organic chemistry and catalysis. Key steps include the formation of the pyrrolidine ring through cyclization reactions and the introduction of functional groups via nucleophilic substitution or coupling reactions. The use of transition metal catalysts has been instrumental in achieving high yields and selectivity in these transformations.

As interest in this compound continues to grow, collaborative efforts between academia and industry are expected to accelerate its development. By leveraging cutting-edge technologies such as machine learning for drug discovery and green chemistry for sustainable synthesis methods, researchers aim to unlock new possibilities for this intriguing molecule.